Cas no 146724-89-2 (Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)-)

• Product Name: Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)-
• CAS No: 146724-89-2
• MF: C₆H₁₆N₄O₂
• MW: 176.216840744019
• CID: 101054
• PubChem ID: 329799041
• Update Time: 2025-11-01

Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)-
• N-Ethyl-2-(1-Ethyl-2-Hydroxy-2-Nitrosohydrazino) Ethanamine Discontinued
• NOC 12
• NOC-12
• 3-Ethyl-3-(ethylaminoethyl)-1-hydroxy-2-oxo-1-triazene
• 3-ETHYL-3-(ETHYLAMINOETHYL)-1-HYDROXY-*2 -OXO-1-TRIA
• 1-HYDROXY-2-OXO-3-(N-ETHYL-2-AMINOETHYL)-3-ETHYL-1-TRIAZENE
• N-ETHYL-2-(1-ETHYL-2-HYDROXY-2-NITROSOHYDRAZINO) ETHANAMINE
• 1-Hydroxy-2-oxo-3-(N-ethyl-3-aminoethyl)-3-ethyl-1-triazene
• N-Ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazino)-ethylamine
• N-Ethyl-2-(1-Ethyl-2-Hydroxy-2-Nitrosohydrazino) Ethanamine Discontinued
• N-Ethyl-2-(1-ethyl-2
• 146724-89-2
• N-[ethyl-[2-(ethylamino)ethyl]amino]-N-hydroxynitrous amide
• AKOS006271408
• MFCD00674898
• Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)-
• n-ethyl-2-(1-ethyl-hydroxy-2-nitrosohydrazino)-ethanamine
• 3-Ethyl-3-(ethylaminoethyl)-1-hydroxy-2-oxo-1-triazene, >=90%
• J-008252
• (Z)-[ethyl-[2-(ethylamino)ethyl]amino]-hydroxyimino-oxidoazanium
• N-Ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)ethanamine
• SCHEMBL920124
• DTXSID601189954

• MDL： MFCD00674898
• Inchi： 1S/C6H16N4O2/c1-3-7-5-6-9(4-2)10(12)8-11/h7,11H,3-6H2,1-2H3/b10-8-
• InChI Key： DPKCLDSTXVCYSN-NTMALXAHSA-N
• SMILES： [O-]/[N+](=N\O)/N(CC)CCNCC

Computed Properties

• Exact Mass: 176.12700
• Monoisotopic Mass: 176.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Stability/Shelf Life: Store at -20°C, Light and Moisture Sensitive
• PSA: 76.61000
• LogP: 1.09860

Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Additional information on Ethanamine,N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)-

Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- (CAS No. 146724-89-2): A Comprehensive Overview

Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- (CAS No. 146724-89-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Ethyl-N′-(1-ethyl-2-hydroxyethylidene)ethanohydrazide, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

Chemical Structure and Properties

The molecular formula of Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- is C₉H₁₈N₄O₃, with a molecular weight of approximately 230.26 g/mol. The compound features a central ethanamine core with an N-ethyl substituent and a 1-ethyl-2-hydroxy-2-nitrosohydrazinyl group attached to the nitrogen atom. The presence of the nitroso group and the hydroxyl group imparts unique chemical reactivity and biological properties to the molecule.

The compound is typically synthesized through a multi-step process involving the reaction of ethyl hydrazine with an appropriate aldehyde or ketone, followed by further functional group modifications. The specific synthetic route can vary depending on the desired purity and yield of the final product. Recent advancements in green chemistry have led to more environmentally friendly and efficient synthesis methods, reducing the use of hazardous reagents and improving overall sustainability.

Biological Activities and Applications

Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- has been investigated for its potential therapeutic applications in various disease models. One of the key areas of interest is its antitumor activity. Studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of key signaling molecules such as p53 and Bcl-2.

In addition to its antitumor properties, Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- has also demonstrated promising antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The compound appears to interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and assembly. This dual activity makes it a valuable candidate for further drug development.

Clinical Trials and Research Developments

The potential therapeutic applications of Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- have led to several preclinical studies and early-stage clinical trials. In a recent phase I clinical trial evaluating its safety and efficacy in treating advanced solid tumors, the compound showed promising results with manageable side effects. The most common adverse events reported were mild gastrointestinal symptoms and transient elevations in liver enzymes.

Ongoing research is focused on optimizing the pharmacokinetic properties of Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- to enhance its bioavailability and reduce potential toxicity. Novel drug delivery systems, such as liposomes and nanoparticles, are being explored to improve targeted delivery to tumor sites while minimizing systemic exposure.

Conclusion

Ethanamine, N-ethyl-2-(1-ethyl-2-hydroxy-2-nitrosohydrazinyl)- (CAS No. 146724-89-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including antitumor and antiviral properties. Ongoing preclinical studies and early-stage clinical trials have provided encouraging results, paving the way for further development as a therapeutic agent. As research continues to advance, this compound holds promise for addressing unmet medical needs in various disease areas.